Cas no 1878539-84-4 (3-Bromo-5-chloro-2-fluoro-6-hydroxybenzaldehyde)

• Product Name: 3-Bromo-5-chloro-2-fluoro-6-hydroxybenzaldehyde
• CAS No: 1878539-84-4
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• CID: 5696385
• PubChem ID: 130507229
• Update Time: 2025-06-11

3-Bromo-5-chloro-2-fluoro-6-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 1878539-84-4
• EN300-1276560
• 3-Bromo-5-chloro-2-fluoro-6-hydroxybenzaldehyde
• Benzaldehyde, 3-bromo-5-chloro-2-fluoro-6-hydroxy-

• Inchi： 1S/C7H3BrClFO2/c8-4-1-5(9)7(12)3(2-11)6(4)10/h1-2,12H
• InChI Key： ZMVNDMXOORKYQE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=O)C=1F)O)Cl

Computed Properties

• Exact Mass: 251.89890g/mol
• Monoisotopic Mass: 251.89890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.921±0.06 g/cm3(Predicted)
• Boiling Point: 254.1±35.0 °C(Predicted)
• pka: 5.16±0.28(Predicted)

Additional information on 3-Bromo-5-chloro-2-fluoro-6-hydroxybenzaldehyde

Professional Introduction to 3-Bromo-5-chloro-2-fluoro-6-hydroxybenzaldehyde (CAS No. 1878539-84-4)

3-Bromo-5-chloro-2-fluoro-6-hydroxybenzaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1878539-84-4, possesses a distinct molecular structure characterized by the presence of bromine, chlorine, fluorine, and hydroxyl functional groups attached to a benzaldehyde core. The strategic arrangement of these substituents imparts unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The increasing interest in 3-Bromo-5-chloro-2-fluoro-6-hydroxybenzaldehyde is largely driven by its potential applications in the development of novel therapeutic agents. Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds and aryl aldehydes as key scaffolds for designing molecules with enhanced pharmacological properties. The structural features of this compound, including its halogenated aromatic ring system, make it an attractive candidate for further derivatization and functionalization.

In the realm of medicinal chemistry, the incorporation of halogen atoms such as bromine and chlorine into aromatic rings is well-known for improving metabolic stability, binding affinity, and overall bioavailability of drug candidates. The presence of a fluoro group further enhances these properties by influencing electronic distributions and lipophilicity. Additionally, the hydroxyl group provides a site for further chemical modifications, allowing for the creation of diverse analogs with tailored biological activities.

One of the most compelling aspects of 3-Bromo-5-chloro-2-fluoro-6-hydroxybenzaldehyde is its utility as a building block in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its role in developing compounds that interact with enzymes involved in cancer metabolism and inflammation. The benzaldehyde moiety serves as a common pharmacophore in many pharmacologically active agents, making this compound particularly relevant for therapeutic applications.

Recent research has also explored the use of 3-Bromo-5-chloro-2-fluoro-6-hydroxybenzaldehyde in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The halogenated aromatic system provides excellent binding interactions with protein targets, while the hydroxyl group allows for further derivatization to optimize binding affinities. These attributes have positioned this compound as a promising candidate for further investigation in drug discovery programs.

The synthetic methodologies employed in the preparation of 3-Bromo-5-chloro-2-fluoro-6-hydroxybenzaldehyde are another area of active interest. Researchers have developed efficient multi-step synthetic routes that leverage palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions to introduce the desired substituents onto the benzaldehyde core. These synthetic strategies not only provide access to this compound but also serve as models for constructing other halogenated aryl aldehydes with similar functionalities.

The pharmacological evaluation of derivatives derived from 3-Bromo-5-chloro-2-fluoro-6-hydroxybenzaldehyde has revealed intriguing biological activities. Some derivatives have shown potent inhibitory effects against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation pathways. Others have demonstrated antimicrobial properties, making them attractive candidates for developing new antibiotics or antifungal agents.

The versatility of 3-Bromo-5-chloro-2-fluoro-6-hydroxybenzaldehyde extends beyond its role as an intermediate in drug synthesis. It has also been utilized in materials science applications, where its unique electronic properties contribute to the development of organic semiconductors and light-emitting diodes (OLEDs). The ability to fine-tune its structure allows researchers to modulate its optoelectronic characteristics, making it a valuable component in advanced technological applications.

In conclusion, 3-Bromo-5-chloro-2-fluoro-6-hydroxybenzaldehyde (CAS No. 1878539-84-4) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its structural features and synthetic accessibility make it an indispensable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As our understanding of its potential continues to expand, it is likely that this compound will play an increasingly important role in future scientific endeavors.